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Compound of Interest

Compound Name: 4-Methyl-3-heptene

Cat. No.: B1233913

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. 4-Methyl-3-heptene is a chemical with limited available
toxicological data. The information herein is compiled from available data sources and general
knowledge of hydrocarbon toxicity. It is not a substitute for a comprehensive Safety Data Sheet
(SDS) and should be used in conjunction with professional safety expertise and institutional
safety protocols.

Chemical and Physical Properties

4-Methyl-3-heptene is a branched, unsaturated hydrocarbon.[1][2] Its physical and chemical
properties are crucial for understanding its behavior, potential hazards, and appropriate
handling procedures. While experimental data is limited, a combination of computed and
estimated values provides a foundational understanding of the substance.
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Property Value Source

Molecular Formula C8H16 PubChem[1], NIST[3][4]
Molecular Weight 112.21 g/mol PubChem[1][5]

CAS Number 4485-16-9 Guidechem[6], PubChem[1]

Colorless to pale yellow clear
Appearance o ] The Good Scents Company[7]
liquid (estimated)

Boiling Point 121.00 °C @ 760.00 mm Hg The Good Scents Company[7]

Flash Point 9.20 °C (49.00 °F) (estimated) The Good Scents Company[7]

. 9.572 mg/L @ 25 °C
Water Solubility (estimated) The Good Scents Company[7]
estimate

logP (o/w) 4.283 (estimated) The Good Scents Company[7]

18.649 mmHg @ 25 °C
Vapor Pressure . The Good Scents Company[7]
(estimated)

Hazard Identification and GHS Classification

As of the latest review of available data, a comprehensive GHS classification for 4-Methyl-3-
heptene is not available.[6][7] However, based on its nature as a volatile, flammable
hydrocarbon, it should be handled with the assumption that it presents hazards typical of this
chemical class.

Potential Hazards:

o Flammability: With an estimated flash point of 9.20 °C, 4-Methyl-3-heptene should be
considered a flammable liquid. Vapors may form explosive mixtures with air.

o Aspiration Hazard: If swallowed, hydrocarbons of low viscosity can be aspirated into the
lungs, leading to chemical pneumonitis, which can be fatal.[8][9]

o Skin and Eye Irritation: Prolonged or repeated contact with skin may cause irritation and
dermatitis.[10] Direct contact with eyes is likely to cause irritation.
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o Respiratory Irritation: Inhalation of high concentrations of vapor may cause respiratory tract
irritation.

e Central Nervous System (CNS) Effects: Inhalation of high concentrations of hydrocarbon
vapors can lead to CNS depression, with symptoms including dizziness, headache, nausea,
and in severe cases, loss of consciousness.[8][9]

Handling and Storage

Given the lack of specific handling guidelines for 4-Methyl-3-heptene, the following
precautions, based on general principles for flammable hydrocarbons, are recommended.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Use explosion-proof equipment where vapors may accumulate.

o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile).

» Respiratory Protection: If working outside of a fume hood or if vapor concentrations are
expected to be high, use a NIOSH-approved respirator with an organic vapor cartridge.

Storage:
o Store in a tightly sealed container in a cool, dry, well-ventilated area.
o Keep away from heat, sparks, open flames, and other sources of ignition.

o Store separately from oxidizing agents.

First-Aid Measures

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK499883/
https://litfl.com/hydrocarbon-toxicity/
https://www.benchchem.com/product/b1233913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

In the event of exposure, the following first-aid measures should be taken.

Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation
stopped, provide artificial respiration. Seek

immediate medical attention.

Remove contaminated clothing. Wash the
) affected area with soap and water for at least 15
Skin Contact _ _ o
minutes. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Do NOT induce vomiting due to the aspiration
_ hazard. If the individual is conscious and alert,
Ingestion _ _ _ . :
rinse their mouth with water. Seek immediate

medical attention.

Experimental Protocols: A General Framework for
Hydrocarbon Toxicity Assessment

Specific experimental protocols for 4-Methyl-3-heptene are not available in the public domain.
However, a general workflow for assessing the toxicity of a hydrocarbon can be outlined. This
serves as a conceptual guide and would require significant adaptation and validation for this
specific chemical.
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Phase 1: In Vitro Screening

Cytotoxicity Assays Genotoxicity Assays Assessment of Irritation Potential
(e.g., MTT, LDH on relevant cell lines) (e.g., Ames test, in vitro micronucleus) (e.g., reconstructed human epidermis models)

Proceed if cytotoxic

Phase 2: Acute Toxicjty (in vivo)
Y \4
Acute Oral Toxicity Acute Dermal Toxicity Acute Inhalation Toxicity
(e.g., OECD TG 420, 423, or 425) (e.g., OECD TG 402) (e.g., OECD TG 403)
Phase 4: Data Analysis and Rlisk Assessment Phase 3: Environmental Toxicity
Y \4

Determination of LD50/LC50 ] Aquatic TOX'.my Biodegradability and Bioaccumulation
1 (e.g., fish, Daphnia, algae)

4

Hazard Classification and Labeling I

\4

Establishment of Safe Handling Procedures

Click to download full resolution via product page

A generalized workflow for assessing the toxicity of a novel hydrocarbon compound.

Potential Biological Signhaling Pathways

The specific biological signaling pathways affected by 4-Methyl-3-heptene have not been
elucidated. However, for hydrocarbons in general, the primary modes of toxicity are not
typically receptor-mediated signaling events but rather biophysical and cytotoxic effects.

Potential Mechanisms of Toxicity:
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 Disruption of Cell Membranes: As a lipophilic solvent, 4-Methyl-3-heptene can intercalate
into and disrupt the lipid bilayers of cell membranes, leading to increased permeability, loss
of ionic gradients, and ultimately cell death.

e Mitochondrial Dysfunction: Hydrocarbons can impair mitochondrial function, leading to a
decrease in ATP production and an increase in reactive oxygen species (ROS), causing
oxidative stress.

o CNS Depression: The anesthetic effects of volatile hydrocarbons are thought to be related to
their ability to interfere with the function of ion channels and neurotransmitter receptors in the
central nervous system, particularly through non-specific interactions with hydrophobic
pockets of these proteins.

The following diagram illustrates a hypothetical workflow for investigating the toxicological
mechanism of action of a hydrocarbon like 4-Methyl-3-heptene.
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Initial Exposure

Exposure to 4-Methyl-3-heptene
(in vitro or in vivo model)

CeJlular and Molecyllar Analysis
\4 \ 4 \ 4 4
Transcriptomics (RNA-seq) Proteomics Metabolomics Cellular Imaging
- Identify differentially expressed genes - Identify changes in protein expression - Assess metabolic pathway disruption - Visualize effects on organelles (e.g., mitochondria)

Pathway and N"rwork Analysis

Bioinformatics Analysis
- Identify perturbed signaling pathways
(e.g., oxidative stress, apoptosis)

Hypothesis Testi‘;g and Validation

Functional Assays
- Measure enzyme activity, ROS production, etc.

4

Validation with specific inhibitors or genetic models

Click to download full resolution via product page
A conceptual workflow for investigating the toxicological mechanisms of a hydrocarbon.

Environmental Fate

The environmental fate of 4-Methyl-3-heptene has not been specifically studied. However,
based on its structure and physical properties, some general predictions can be made.

 Volatility: With a relatively high vapor pressure, 4-Methyl-3-heptene is expected to volatilize

into the atmosphere.
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» Biodegradation: As a simple alkene, it is likely to be biodegradable by soil and water
microorganisms, although the rate of degradation is unknown.

e Bioaccumulation: The estimated logP (o/w) of 4.283 suggests a potential for bioaccumulation
in aquatic organisms.

o Atmospheric Fate: In the atmosphere, it is expected to be degraded by photochemical
reactions.

Conclusion

4-Methyl-3-heptene is a flammable hydrocarbon for which there is a significant lack of health
and safety data. Researchers and other professionals handling this substance must do so with
a high degree of caution, assuming it possesses the hazards typical of volatile, unsaturated
hydrocarbons. The information and frameworks provided in this guide are intended to support
risk assessment and the development of safe handling procedures in a research and
development context. It is imperative to consult with institutional safety officers and adhere to
all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-3-heptene: A Technical Health and Safety
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-
3-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://litfl.com/hydrocarbon-toxicity/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2022_12_27!10_07_16_PM.pdf
https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-3-heptene
https://www.benchchem.com/product/b1233913#health-and-safety-data-sheet-for-4-methyl-3-heptene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

